Cas no 1326844-76-1 (1-(2-ethoxyphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid)
1-(2-ethoxyphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-ethoxyphenyl)-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
- 1-(2-ethoxyphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid
-
- Inchi: 1S/C16H14N4O3/c1-2-23-13-9-4-3-8-12(13)20-15(11-7-5-6-10-17-11)14(16(21)22)18-19-20/h3-10H,2H2,1H3,(H,21,22)
- InChI Key: JUPPWYNLTQGTDF-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CC=C2OCC)C(C2=NC=CC=C2)=C(C(O)=O)N=N1
1-(2-ethoxyphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E676948-10mg |
1-(2-ethoxyphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid |
1326844-76-1 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E676948-50mg |
1-(2-ethoxyphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid |
1326844-76-1 | 50mg |
$ 135.00 | 2022-06-05 | ||
| TRC | E676948-100mg |
1-(2-ethoxyphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid |
1326844-76-1 | 100mg |
$ 210.00 | 2022-06-05 | ||
| Key Organics Ltd | BS-5602-1MG |
1-(2-ethoxyphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid |
1326844-76-1 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | BS-5602-5MG |
1-(2-ethoxyphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid |
1326844-76-1 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | BS-5602-10MG |
1-(2-ethoxyphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid |
1326844-76-1 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | BS-5602-20MG |
1-(2-ethoxyphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid |
1326844-76-1 | >90% | 20mg |
£76.00 | 2023-04-20 | |
| Key Organics Ltd | BS-5602-50MG |
1-(2-ethoxyphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid |
1326844-76-1 | >90% | 50mg |
£102.00 | 2025-02-09 | |
| Key Organics Ltd | BS-5602-100MG |
1-(2-ethoxyphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid |
1326844-76-1 | >90% | 100mg |
£146.00 | 2025-02-09 |
1-(2-ethoxyphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 1-(2-ethoxyphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid
Comprehensive Overview of 1-(2-ethoxyphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1326844-76-1)
The compound 1-(2-ethoxyphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1326844-76-1) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its distinct triazole core, coupled with pyridine and ethoxy phenyl moieties, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with multiple biological targets.
In recent years, the demand for heterocyclic compounds like 1-(2-ethoxyphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid has surged, driven by their versatility in drug design and material science. The compound's CAS No. 1326844-76-1 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its carboxylic acid functional group further enhances its utility in prodrug development and bioconjugation strategies.
One of the key hot topics surrounding this compound is its potential role in addressing antibiotic resistance. With the rise of multidrug-resistant pathogens, scientists are exploring novel antimicrobial agents, and 1-(2-ethoxyphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid has shown promise in preliminary studies. Its mechanism of action is believed to involve disruption of bacterial cell wall synthesis, making it a subject of intense research.
Another area of interest is the compound's application in cancer therapeutics. The triazole ring is known for its ability to modulate kinase activity, and derivatives of 1-(2-ethoxyphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid are being investigated for their anti-proliferative effects on tumor cells. This aligns with the growing focus on targeted therapy and precision medicine, which are highly searched topics in AI-driven drug discovery platforms.
From a synthetic chemistry perspective, the compound's preparation involves click chemistry methodologies, which are celebrated for their efficiency and selectivity. The ethoxyphenyl and pyridin-2-yl substituents contribute to its lipophilicity and bioavailability, critical factors in ADME (Absorption, Distribution, Metabolism, and Excretion) profiling. These attributes are frequently discussed in pharmacokinetic optimization forums.
Environmental and green chemistry advocates are also examining 1-(2-ethoxyphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid for its potential to be synthesized using sustainable solvents and catalytic processes. This aligns with the global push toward eco-friendly synthesis, a trending topic in academic research and industrial applications.
In summary, 1-(2-ethoxyphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1326844-76-1) represents a multifaceted compound with broad applicability in drug development, material science, and environmental chemistry. Its unique structure and functional groups make it a valuable subject for ongoing and future research, particularly in addressing contemporary challenges like antibiotic resistance and cancer treatment.
1326844-76-1 (1-(2-ethoxyphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)